Cas no 56338-00-2 (4,5-Dibromo-2-Phenyl-1H-Imidazole)

• Product Name: 4,5-Dibromo-2-Phenyl-1H-Imidazole
• CAS No: 56338-00-2
• MF: C₉H₆Br₂N₂
• MW: 301.965340137482
• MDL: MFCD00022364
• CID: 383220
• PubChem ID: 91810
• Update Time: 2025-06-15

4,5-Dibromo-2-Phenyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-Phenyl-1H-Imidazole
• St5443688
• 2-Phenyl-4,5-dibromo-1H-imidazole
• 1H-IMidazole, 4,5-dibroMo-2-phenyl-
• 2-phenyl-4,5-dibromoimidazole
• 4,5-Dibrom-2-phenyl-1H-imidazol
• 4,5-Dibromo-2-phenylimidazole
• EINECS 260-119-0
• SCHEMBL2145943
• C599EJ739F
• LS-12224
• AKOS024323280
• VOBXKUYQZPXWPJ-UHFFFAOYSA-N
• MFCD00022364
• DTXSID90204873
• SY267144
• 56338-00-2
• NS00033503
• ALBB-032745
• DTXCID20127364
• DB-315972

• MDL： MFCD00022364
• Inchi： 1S/C9H6Br2N2/c10-7-8(11)13-9(12-7)6-4-2-1-3-5-6/h1-5H,(H,12,13)
• InChI Key： VOBXKUYQZPXWPJ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C2C=CC=CC=2)N1)Br

Computed Properties

• Exact Mass: 299.89000
• Monoisotopic Mass: 299.889773
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.8

Experimental Properties

• Density: 1.903
• Boiling Point: 451.5°C at 760 mmHg
• Flash Point: 226.9°C
• Refractive Index: 1.662
• PSA: 28.68000
• LogP: 3.60170

Additional information on 4,5-Dibromo-2-Phenyl-1H-Imidazole

Recent Advances in the Study of 4,5-Dibromo-2-Phenyl-1H-Imidazole (CAS: 56338-00-2)

4,5-Dibromo-2-Phenyl-1H-Imidazole (CAS: 56338-00-2) is a brominated imidazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 4,5-Dibromo-2-Phenyl-1H-Imidazole on protein kinases, a critical target in cancer therapy. The researchers employed molecular docking simulations and enzymatic assays to demonstrate its selective binding to the ATP-binding site of specific kinases, such as EGFR and BRAF. The compound exhibited moderate inhibitory activity (IC50 values ranging from 1.2 to 5.8 μM), suggesting its potential as a lead compound for further optimization. Notably, the bromine atoms at positions 4 and 5 were found to enhance hydrophobic interactions with the kinase domains, a finding that could inform future structure-activity relationship (SAR) studies.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 4,5-Dibromo-2-Phenyl-1H-Imidazole displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial membrane integrity, as evidenced by fluorescence microscopy and propidium iodide uptake assays. Importantly, the researchers synthesized a series of analogs to explore the impact of halogen substitution, revealing that the dibromo configuration (56338-00-2) offered optimal balance between potency and cytotoxicity (MIC values: 4–16 μg/mL; mammalian cell viability >80% at 50 μg/mL).

From a synthetic chemistry perspective, advances in green chemistry protocols have improved the accessibility of 4,5-Dibromo-2-Phenyl-1H-Imidazole. A 2024 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free mechanochemical synthesis using high-speed ball milling, achieving an 89% yield with minimal waste generation. This method represents a significant improvement over traditional bromination routes that often require hazardous solvents like dichloromethane. The authors also highlighted the compound's stability under physiological conditions (t_1/2 > 24 h in PBS at 37°C), a crucial factor for in vivo applications.

Emerging applications in chemical biology have further expanded the utility of this compound. Researchers at Scripps Research Institute recently (2024) utilized 4,5-Dibromo-2-Phenyl-1H-Imidazole as a photoaffinity probe to map small molecule-protein interactions in live cells. The bromine atoms served as effective handles for subsequent bioconjugation via click chemistry, enabling the identification of previously unknown targets in inflammatory pathways. This approach, detailed in Cell Chemical Biology, underscores the compound's dual role as both a pharmacophore and a chemical biology tool.

In conclusion, recent studies position 4,5-Dibromo-2-Phenyl-1H-Imidazole (56338-00-2) as a multifaceted compound with growing importance in drug discovery and chemical biology. While its kinase inhibitory and antimicrobial properties show therapeutic promise, challenges remain in optimizing selectivity and pharmacokinetic properties. The development of eco-friendly synthetic methods and innovative applications in target identification further enhance its value to the pharmaceutical research community. Future research directions may focus on structural modifications to improve target specificity and the exploration of combination therapies to address complex diseases.